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carboxylate
CAS No.: 96751-61-0
Cat. No.: B1331167

Get Quote

Methyl 2-oxooxazolidine-4-carboxylate, identified by its CAS number 96751-61-0, represents
more than just a chemical entity; it is a pivotal chiral building block in the landscape of
contemporary drug discovery and asymmetric synthesis. As a member of the oxazolidinone
class of heterocyclic compounds, its rigid, stereodefined structure provides a valuable scaffold
for constructing complex, biologically active molecules. The presence of a chiral center at the
C4 position makes it an indispensable precursor for enantiomerically pure pharmaceuticals,
where stereochemistry is critical for therapeutic efficacy and safety.

This guide is designed for researchers, medicinal chemists, and drug development
professionals. It moves beyond a simple recitation of facts to provide a deeper understanding
of the causality behind its synthesis, characterization, and application. We will explore its core
properties, dissect state-of-the-art synthetic protocols, and illuminate its role as a key
intermediate in the synthesis of vital medicines, including the oxazolidinone class of antibiotics.

I. Core Chemical & Physical Characteristics

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1331167#bc-rfq
https://www.benchchem.com/product/b1331167/docs?utm_src=pdf-body#introduction-unveiling-a-cornerstone-of-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A thorough understanding of a compound's physical and chemical properties is the foundation

of its effective application in a laboratory setting. These parameters dictate storage conditions,

solvent choices, and handling procedures. The properties of Methyl 2-oxooxazolidine-4-

carboxylate are summarized below.

Property Value Source(s)

CAS Number 96751-61-0 [1][2]

Molecular Formula CsH7NOa4 [11[3]

Molecular Weight 145.11 g/mol [11[2]
methyl 2-ox0-1,3-oxazolidine-

IUPAC Name [1][2]
4-carboxylate
4-methoxycarbonyloxazolidin-
2-one, Methyl (S)-2-

Synonyms Oxooxazolidine-4-carboxylate, [1]
methyl (R)-2-oxooxazolidine-4-
carboxylate

Appearance White crystal / solid [2][3]

Purity Typically 295-97% [2][3]

Store at 0-8°C or 2-8°C,

Storage Conditions ) ]
sealed in a dry environment

[2](3]

Topological Polar Surface Area  64.6 A2

[1]

Hydrogen Bond Donor Count 1

[1]

Hydrogen Bond Acceptor
Count

[1]

Il. Synthesis and Mechanistic Insights: A Tale of

Green Chemistry

The synthesis of oxazolidinone rings is a well-established field, yet historical methods often

relied on hazardous reagents and environmentally taxing solvents.[4] For instance, early
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syntheses of the parent 2-oxooxazolidine-4-carboxylic acid involved reactants like
bis(trichloromethyl) carbonate (a phosgene equivalent) in organic solvents, resulting in low
yields (as low as 8.5-62%) and significant safety concerns.[4]

A significant advancement in this area is a modern, environmentally friendly process that
utilizes water as the primary solvent and avoids harsh reagents. This method, detailed in patent
CN111808040A, starts from readily available serine methyl ester hydrochloride.[4] The choice
of water as a solvent is a critical aspect of this protocol's design, not only for its environmental
benefits and high safety profile but also for its ability to facilitate the reaction, leading to high
yields of over 86%.[4]

The overall transformation can be visualized as a two-step process:

e Ring Formation: The starting material, a serine methyl ester hydrochloride (which can be the
DL-racemic mixture, or the pure L- or D-enantiomer), is reacted with S,S'-dimethyl
dithiocarbonate in water.[4] This step forms the core oxazolidinone ring structure.

o Hydrolysis: The resulting methyl ester intermediate is then hydrolyzed under basic conditions
(pH 12-14) to yield the final 2-oxooxazolidine-4-carboxylic acid product.[4]

This approach is not only efficient but also versatile, allowing for the synthesis of various
stereoisomers ((S), (R), or racemic) simply by selecting the corresponding stereocisomer of the
starting serine derivative.[4]
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Starting Materials

Serine Methyl Ester HCI S,S'-Dimethyl
(L-, D-, or DL-) Dithiocarbonate

action Steps

Step 1: Ring Formation
Solvent: Water
Temp: 5-35°C

Intermediate
(Not Isolated)

Step 2: Hydrolysis
Solvent: EtOH/Water
Condition: 1N NaOH (pH 13)

Final Rroduct

2-Oxooxazolidine-4-carboxylic Acid
(High Yield >86%)

Click to download full resolution via product page

Caption: High-yield, environmentally friendly synthesis workflow.[4]

lll. Analytical Characterization: A Spectroscopic
Fingerprint
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Confirming the identity and purity of Methyl 2-oxooxazolidine-4-carboxylate is achieved
through a combination of standard analytical techniques. Each method provides a unique piece
of structural information.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for
elucidating the precise structure.

o 'H NMR: Provides information on the number and connectivity of hydrogen atoms. For the
parent acid, key signals include multiplets around 4.30 ppm (for the C4 proton) and 4.19
ppm (for the C5 methylene protons) in D20.[4]

o 183C NMR: Reveals the carbon skeleton. Characteristic peaks for the acid include the
carboxylic carbon (~174 ppm), the carbamate carbonyl (~159 ppm), the C5 carbon (~68
ppm), and the C4 carbon (~56 ppm).[4] Slight variations in chemical shifts are observed
between the (R) and (S) enantiomers, allowing for stereochemical assignment.[4]

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.
For the methyl ester, the expected monoisotopic mass is 145.0375 g/mol , which would be
observed as the molecular ion peak (M*) or a protonated species ([M+H]*) depending on the
ionization method.[1][5]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups
present in the molecule.[5] While a specific spectrum is not provided in the search results,
the expected characteristic absorption bands would include:

o A strong, broad peak around 3300 cm~1 for the N-H stretch.

o A strong absorption band around 1750-1780 cm~1 for the cyclic carbamate carbonyl (C=0)

group.

o Another strong carbonyl peak around 1735-1750 cm~1 for the methyl ester group.

IV. Core Applications in Drug Development: The
Linezolid Story

The primary value of Methyl 2-oxooxazolidine-4-carboxylate lies in its application as a chiral
precursor in pharmaceutical synthesis.[4][6][7] The oxazolidinone ring is a privileged scaffold in
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medicinal chemistry, most notably as the core of a class of potent antibiotics.

Linezolid, the first clinically approved oxazolidinone antibiotic, is a prime example. It is used to
treat serious infections caused by multidrug-resistant Gram-positive bacteria, including
methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci
(VRE).[8][9]

The synthesis of Linezolid and its analogues relies on the stereochemically defined
oxazolidinone core.[9][10][11] The (S)-enantiomer of a derivative of 2-oxooxazolidine-4-
carboxylic acid is a crucial intermediate. The synthetic logic involves building the rest of the
complex drug molecule onto this pre-formed, chirally pure scaffold. This strategy is highly
efficient because it establishes the critical stereocenter early in the process, avoiding costly and
difficult chiral separations in later stages.

Methyl 2-oxooxazolidine-4-carboxylate
(Chiral Precursor)

Provides stereocenter

Functional Group
Transformation

Builds complexity

Key Chiral Intermediate
(e.g., (S)-N-[[3-[3-Fluoro-4-
[4-morpholinyl]phenyl]-2-oxo-5-
oxazolidinyllmethyl]lamine)

Final synthetic steps

Oxazolidinone Antibiotic>
(e.g., Linezolid)

Click to download full resolution via product page

Caption: Role as a chiral building block in antibiotic synthesis.
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V. Validated Experimental Protocol: Synthesis of
(S)-2-Oxooxazolidine-4-carboxylic Acid

This protocol is adapted from the high-yield, environmentally conscious method described in
patent CN111808040A.[4] It serves as a self-validating system due to its high reported
efficiency and safety profile.

Objective: To synthesize (S)-2-oxooxazolidine-4-carboxylic acid from L-serine methyl ester
hydrochloride.

Materials:

L-serine methyl ester hydrochloride (1 equivalent)

o S,S'-dimethyl dithiocarbonate (0.67 equivalents)

e Deionized Water (H20)

¢ Dichloromethane (DCM)

e 5N Hydrochloric Acid (HCI)

o Ethanol (EtOH)

e 1N Sodium Hydroxide (NaOH)

¢ Anhydrous Magnesium Sulfate (MgSOa)

 Silica Gel (200-300 mesh) for column chromatography

Dichloromethane/Methanol (10:1 v/v) elution solvent

Procedure:

Part 1: Ring Formation

o Under an inert atmosphere (Argon), add L-serine methyl ester hydrochloride (e.g., 2.3 g, 15
mmol) and S,S'-dimethyl dithiocarbonate (e.g., 1.2 g, 10 mmol) to deionized water (10 mL) in
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a round-bottom flask.

e Cool the mixture in an ice bath to 10°C and stir for 3 hours.

* Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring
for an additional 6 hours.

 After the reaction is complete, add a mixture of DCM:H20 (2:1, 150 mL) to the flask for
extraction.

o Transfer the mixture to a separatory funnel, separate the aqueous layer, and extract it twice
more with DCM (2 x 50 mL).

o Combine the organic extracts and wash them sequentially with 5N HCI (50 mL) and H20 (50
mL). The resulting organic solution containing the intermediate is used directly in the next
step without isolation.

Part 2: Hydrolysis and Purification 7. To the combined organic solution from Part 1, add a
solution of H20:EtOH (4:1, 30 mL). 8. Carefully adjust the pH of the system to 13 using a 1N
NaOH solution while stirring to initiate the hydrolysis of the methyl ester. 9. Monitor the reaction
by TLC until the starting material is consumed. 10. Once the hydrolysis is complete, separate
the layers and extract the aqueous layer with DCM to remove organic impurities. 11. Acidify the
agueous layer to pH ~2-3 with concentrated HCI and extract the product into a suitable organic
solvent like ethyl acetate. 12. Dry the combined organic extracts over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure. 13. Purify the crude product
by silica gel column chromatography, eluting with a DCM/Methanol (10:1) solvent system to
yield the pure (S)-2-oxooxazolidine-4-carboxylic acid. The reported yield for this procedure is
88%.[4]

VI. Safety, Handling, and Storage
Proper handling of any chemical reagent is paramount for laboratory safety.

e Hazard Identification: Methyl 2-oxooxazolidine-4-carboxylate is classified with the GHSO07
pictogram ("Exclamation mark").[2][3]
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o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3] A related statement, H302 (Harmful if
swallowed), is also listed by some suppliers.[2]

e Precautionary Measures:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

[¢]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[12][13]

[e]

Handle in a well-ventilated area or a chemical fume hood.[13]

[e]

Wash hands thoroughly after handling.[12]
e Storage:
o Store in a tightly sealed container in a cool, dry place.[2][3]

o The recommended storage temperature is between 0°C and 8°C.[3]

Conclusion

Methyl 2-oxooxazolidine-4-carboxylate (CAS 96751-61-0) is a cornerstone chiral synthon
that provides a direct and efficient entry into the stereochemically rich world of oxazolidinone-
based pharmaceuticals. Its value is underscored by the evolution of its synthesis from
hazardous, low-yield methods to elegant, high-yield, and environmentally benign processes.
For the medicinal chemist and drug development professional, a deep, mechanistic
understanding of this building block—from its synthesis and characterization to its strategic
application—is essential for the innovation of next-generation therapeutics. As the challenge of
antimicrobial resistance continues to grow, the importance of this and related chiral scaffolds in
the development of novel antibiotics cannot be overstated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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